Cas no 1807233-69-7 (Methyl 2-cyano-4-difluoromethoxy-5-methoxybenzoate)

• Product Name: Methyl 2-cyano-4-difluoromethoxy-5-methoxybenzoate
• CAS No: 1807233-69-7
• MF: C₁₁H₉F₂NO₄
• MW: 257.190270185471
• CID: 4953808
• Update Time: 2025-05-20

Methyl 2-cyano-4-difluoromethoxy-5-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-difluoromethoxy-5-methoxybenzoate

• Inchi： 1S/C11H9F2NO4/c1-16-8-4-7(10(15)17-2)6(5-14)3-9(8)18-11(12)13/h3-4,11H,1-2H3
• InChI Key： ZSDSHUARHBQSIM-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C#N)C(C(=O)OC)=CC=1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 341
• XLogP3: 2.4
• Topological Polar Surface Area: 68.6

Additional information on Methyl 2-cyano-4-difluoromethoxy-5-methoxybenzoate

Methyl 2-cyano-4-difluoromethoxy-5-methoxybenzoate (CAS No. 1807233-69-7): A Comprehensive Overview

Methyl 2-cyano-4-difluoromethoxy-5-methoxybenzoate (CAS No. 1807233-69-7) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with a cyano group, a difluoromethoxy group, and a methoxy group. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in contemporary research.

The benzoate backbone of this compound serves as the central framework, while the cyano group at position 2 introduces electron-withdrawing effects, enhancing the compound's reactivity in certain chemical reactions. The difluoromethoxy group at position 4 contributes to the molecule's stability and fluorine content, which is often desirable in pharmaceutical applications due to its potential to improve bioavailability and pharmacokinetic properties. Additionally, the methoxy group at position 5 further modulates the electronic environment of the molecule, influencing its solubility and reactivity.

Recent studies have highlighted the potential of Methyl 2-cyano-4-difluoromethoxy-5-methoxybenzoate in drug design, particularly in the development of kinase inhibitors and other therapeutic agents. Researchers have demonstrated that the compound's structure can be tailored to target specific biological pathways, offering promising leads for novel drug candidates. Furthermore, its fluorinated nature has been shown to enhance metabolic stability, reducing the likelihood of rapid degradation in vivo.

In terms of synthesis, Methyl 2-cyano-4-difluoromethoxy-5-methoxybenzoate can be prepared through a variety of routes, including multi-step coupling reactions and microwave-assisted synthesis techniques. These methods have been optimized to improve yield and purity, ensuring that the compound can be produced efficiently on both laboratory and industrial scales. The use of environmentally friendly solvents and catalysts has also been explored to align with green chemistry principles.

Another area of active research involves the application of Methyl 2-cyano-4-difluoromethoxy-5-methoxybenzoate in agrochemicals. Its ability to act as a herbicide or fungicide has been investigated, with preliminary results indicating potential efficacy against various plant pathogens. The compound's selectivity for specific targets makes it an attractive candidate for sustainable agricultural practices.

From a materials science perspective, Methyl 2-cyano-4-difluoromethoxy-5-methoxybenzoate has shown promise as a precursor for advanced polymers and coatings. Its functional groups can be utilized to create materials with tailored mechanical and thermal properties, suitable for high-performance applications such as aerospace and electronics.

In conclusion, Methyl 2-cyano-4-difluoromethoxy-5-methoxybenzoate (CAS No. 1807233-69-7) is a versatile compound with a wide range of potential applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and uses, underscoring its importance as a valuable tool in modern chemistry.